molecular formula C18H22N2O2 B15374510 1-[4-(Benzyloxy)phenyl]-3-butylurea CAS No. 6186-12-5

1-[4-(Benzyloxy)phenyl]-3-butylurea

Cat. No.: B15374510
CAS No.: 6186-12-5
M. Wt: 298.4 g/mol
InChI Key: ICLDVFZTICVXNN-UHFFFAOYSA-N
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Description

1-[4-(Benzyloxy)phenyl]-3-butylurea is a urea derivative featuring a benzyloxy-substituted phenyl group and a butyl chain.

Properties

CAS No.

6186-12-5

Molecular Formula

C18H22N2O2

Molecular Weight

298.4 g/mol

IUPAC Name

1-butyl-3-(4-phenylmethoxyphenyl)urea

InChI

InChI=1S/C18H22N2O2/c1-2-3-13-19-18(21)20-16-9-11-17(12-10-16)22-14-15-7-5-4-6-8-15/h4-12H,2-3,13-14H2,1H3,(H2,19,20,21)

InChI Key

ICLDVFZTICVXNN-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Implications

  • Anti-Inflammatory Potential: While 1-[4-(Benzyloxy)phenyl]-3-butylurea shares a urea scaffold with Compound 3c, the latter’s pyrazolyl-chlorophenyl system demonstrates that bulky aromatic substituents enhance kinase inhibition and anti-inflammatory efficacy .
  • Toxicity Considerations : Urea derivatives like Compound 3c show reduced ulcerogenic liability compared to traditional NSAIDs, suggesting that the target compound’s simpler structure might offer a safer profile pending further study .
  • Synthetic Utility : Benzyloxy-substituted aromatics (e.g., bromo or fluoro derivatives) serve as precursors for urea/thiourea compounds, emphasizing the importance of modular synthesis in optimizing bioactivity .

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